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Compound of Interest

Compound Name: 4-Bromoacetophenone oxime
Cat. No.: B16142808
Get Quote
\ J

For researchers and scientists in drug development, the responsible management of chemical
waste is paramount for ensuring laboratory safety and environmental protection. 4-
Bromoacetophenone oxime, a halogenated organic compound, requires careful handling and
disposal due to its potential hazards. This guide provides a detailed, step-by-step procedure for
its proper disposal, adhering to safety protocols and regulatory standards.

Hazard Assessment and Safety Precautions

Before handling 4-Bromoacetophenone oxime, it is crucial to be aware of its potential
hazards. While specific data for the oxime is limited, the hazards can be inferred from its parent
compound, 4-Bromoacetophenone. The primary hazards include:

» Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1][2][3]
o Respiratory Irritation: May cause respiratory irritation.[1][2][3]
o Harmful if Swallowed: The parent compound is harmful if swallowed.[1][4]

Personal Protective Equipment (PPE):
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To mitigate these risks, the following personal protective equipment must be worn when
handling 4-Bromoacetophenone oxime:

Protective Equipment Specification Standard Compliance

Safety glasses with side- NIOSH (US) or EN 166 (EU)

Eye Protection )
shields or goggles. approved.[1][4]

Chemical-resistant gloves )
Regulation (EU) 2016/425 and

Hand Protection (e.g., Nitrile rubber, minimum
the standard EN 374.[4]

0.11 mm thickness).[2][4]

Use only in a well-ventilated

area. If dust is generated, use ]
Appropriate government

Respiratory Protection a NIOSH/MSHA or European
standards.[5]
Standard EN 136 approved
respirator.
Lab coat or long-sleeved Standard laboratory practice.

Body Protection )
clothing. [5]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

Step-by-Step Spill Cleanup:

o Evacuate and Ventilate: Evacuate unnecessary personnel from the spill area and ensure
adequate ventilation.[1][4][6]

o Don PPE: Wear the appropriate personal protective equipment as detailed in the table
above.

o Containment: Prevent the product from entering drains or waterways.[1][2][4]
o Cleanup:

o For solid material, carefully sweep or shovel the spilled substance.[1][7][4]
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o Avoid creating dust during cleanup.[1][2][4]

o Place the collected material into a suitable, closed, and clearly labeled container for
disposal.[1][7][4]

o Decontamination: Clean the affected area thoroughly.

Waste Disposal Procedure

The disposal of 4-Bromoacetophenone oxime must be conducted in accordance with local,
state, and federal regulations. It should be treated as a hazardous waste.

Waste Segregation and Collection:

e Do Not Mix: Do not mix 4-Bromoacetophenone oxime waste with other waste streams.[2]

[4]

» Designated Container: Collect waste in a designated, compatible, and properly sealed
container. Since this is a halogenated organic compound, it should be collected in a
container specifically for halogenated waste (often designated as "Container B" in laboratory
waste schemes).[3]

» Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full
chemical name: "4-Bromoacetophenone oxime".

Disposal Workflow Diagram:

Waste Preparation Interim Storage Final Disposal

Store in a Secure,
Well-Ventilated Area | ——
Away from Incompatibles

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 4-Bromoacetophenone oxime.
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Final Disposal Method:

The recommended method for the disposal of 4-Bromoacetophenone oxime is through a
licensed hazardous waste disposal company.[1][4] The preferred treatment is high-temperature
incineration in a chemical incinerator equipped with an afterburner and scrubber to neutralize
hazardous combustion byproducts like hydrogen bromide gas.[1][4]

Empty Container Disposal:

Empty containers that held 4-Bromoacetophenone oxime must be treated as hazardous
waste unless properly decontaminated.[2][4] To decontaminate, triple rinse the container with a
suitable solvent (e.g., acetone or ethanol). The rinsate must be collected and disposed of as
hazardous waste along with the chemical itself.[8] After thorough decontamination, the
container can be disposed of according to institutional guidelines.

Regulatory Compliance

Waste generators are legally responsible for ensuring that chemical waste is characterized and
disposed of in compliance with all applicable regulations, such as the Resource Conservation
and Recovery Act (RCRA) in the United States.[8][9] While a specific EPA waste code may not
be listed for 4-Bromoacetophenone oxime, its characteristics as a halogenated organic
compound necessitate its management as a hazardous waste. Always consult your institution's
Environmental Health and Safety (EHS) department for specific guidance and to ensure
compliance with local and national regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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